Cas no 2171856-96-3 (3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid
• CAS No: 2171856-96-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6442745
• PubChem ID: 165571006
• Update Time: 2025-08-03

3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid
• EN300-1525822
• 3-{N-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}propanoic acid
• 2171856-96-3

• Inchi： 1S/C28H32N2O5/c31-26(30(19-12-13-19)15-14-27(32)33)16-18-6-5-11-25(18)29-28(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24-25H,5-6,11-17H2,(H,29,34)(H,32,33)
• InChI Key： AZLLNTJHMKNERT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid

Comprehensive Overview of 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid (CAS No. 2171856-96-3)

In the rapidly evolving field of medicinal chemistry and peptide synthesis, 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid (CAS No. 2171856-96-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its unique properties and applications in drug discovery and development.

The Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. With the growing demand for peptide-based drugs—driven by their high specificity and lower toxicity compared to small molecules—the importance of 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid cannot be overstated. Its cyclopentyl backbone contributes to enhanced conformational stability, making it a preferred choice for designing peptide analogs with improved pharmacokinetic profiles.

One of the most searched topics in peptide chemistry revolves around the optimization of protecting groups for amino acids. The Fmoc group in this compound is a standout feature, as it offers excellent stability under basic conditions while being readily cleaved under mild acidic conditions. This property aligns with the industry's shift toward greener and more sustainable synthetic methodologies. Researchers frequently inquire about Fmoc deprotection strategies and side-chain protection, highlighting the relevance of this compound in modern synthetic workflows.

Another hot topic in the scientific community is the design of cyclic peptide therapeutics. Cyclic peptides are gaining traction due to their ability to target traditionally "undruggable" protein-protein interactions. The cyclopropyl and cyclopentyl motifs in 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid provide a rigid scaffold that can mimic natural protein structures, making it a valuable building block for such applications. This has led to a surge in searches for cyclic peptide synthesis and conformationally constrained amino acids.

From a technical standpoint, the compound's propanoic acid terminus ensures compatibility with standard coupling reagents like HBTU or HATU, facilitating seamless integration into peptide chains. This feature is particularly appealing to synthetic chemists who prioritize high-yielding coupling reactions and minimal side products. The compound's N-cyclopropyl moiety also introduces steric hindrance, which can be leveraged to control peptide folding and aggregation—a common challenge in peptide-based drug development.

In the context of AI-driven drug discovery, there is a growing emphasis on fragment-based drug design and scaffold hopping. The unique structural attributes of 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid make it a promising candidate for virtual screening libraries. Its multi-functional groups allow for diverse chemical modifications, enabling researchers to explore novel pharmacophores. This aligns with the increasing number of searches for computational chemistry tools and de novo peptide design.

Quality control and analytical characterization are critical aspects of working with this compound. Techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy are commonly employed to ensure its purity and structural integrity. These methods are frequently searched in conjunction with peptide purity standards and analytical method validation, underscoring the compound's role in high-precision applications.

In summary, 3-{N-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid (CAS No. 2171856-96-3) represents a versatile and highly functionalized building block in peptide chemistry. Its relevance spans from traditional SPPS to cutting-edge AI-augmented drug discovery, making it a compound of enduring interest to researchers and industry professionals alike. As the demand for innovative peptide therapeutics continues to rise, this molecule is poised to remain at the forefront of synthetic and medicinal chemistry advancements.